1-(2,5-dimethylbenzyl)-N-(2-ethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(2,5-dimethylphenyl)methyl]-N-(2-ethoxyphenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C23H24N2O3/c1-4-28-21-10-6-5-9-20(21)24-22(26)19-8-7-13-25(23(19)27)15-18-14-16(2)11-12-17(18)3/h5-14H,4,15H2,1-3H3,(H,24,26)
• InChI Key: QARFZZRWRAISOF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC=CN(C2=O)CC3=C(C=CC(=C3)C)C
• Molecular Formula: C23H24N2O3
• Molecular Weight: 376.4 g/mol

Description

The compound “1-(2,5-dimethylbenzyl)-N-(2-ethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The pyridine ring is substituted with various functional groups.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine ring, benzyl group, and carboxamide group would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the pyridine ring might participate in electrophilic substitution reactions, while the carboxamide group could be involved in hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be determined by its molecular structure. For example, the presence of polar functional groups might increase its solubility in polar solvents.

Scientific Research Applications

Biological Activity and Therapeutic Potential

Studies on compounds with similar structures have demonstrated a range of biological activities, indicating potential therapeutic applications. For instance, the synthesis and pharmacological evaluation of ethyl-2-amino-1-benzamido-4-oxo-5-(2-oxo-2-arylethylidene)pyrrolidine-3-carboxylates have been conducted, highlighting their antiradical and anti-inflammatory properties. One specific derivative showed greater antiradical activity compared to the reference drug trolox and exhibited significant anti-inflammatory activity in a carrageenan edema model, surpassing the effectiveness of diclofenac sodium (Zykova et al., 2016). These findings suggest the potential of these compounds in the development of new anti-inflammatory and antioxidant therapies.

Synthetic and Chemical Applications

The chemical synthesis and functionalization of related heterocyclic compounds have been extensively studied, underscoring their importance in medicinal chemistry. For example, the synthesis of new 1H-1-pyrrolylcarboxamides with potential pharmacological activity demonstrates the versatility of these heterocycles in drug development. These compounds were synthesized via acyl chlorides, showcasing the adaptability of synthetic routes to produce pharmacologically relevant molecules (Bijev et al., 2003).

Antiprotozoal Agents

The search for new antiprotozoal agents has led to the development of dicationic imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines, demonstrating strong DNA affinity and significant in vitro and in vivo activity against protozoal infections. Such studies are crucial for identifying novel therapeutic agents for treating infectious diseases (Ismail et al., 2004).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s a pharmaceutical compound, it might interact with certain proteins or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a solid, it might pose a dust explosion hazard. If it’s a liquid, it might be flammable.

Future Directions

The future directions for research on this compound would depend on its current applications. If it’s a pharmaceutical compound, future research might focus on improving its efficacy or reducing its side effects.